![molecular formula C14H10BrClO2 B2730374 5-Bromo-2-[(4-chlorobenzyl)oxy]benzaldehyde CAS No. 428482-55-7](/img/structure/B2730374.png)
5-Bromo-2-[(4-chlorobenzyl)oxy]benzaldehyde
Overview
Description
5-Bromo-2-[(4-chlorobenzyl)oxy]benzaldehyde is a chemical compound with the molecular formula C14H10BrClO2 . It has a molecular weight of 325.6 . This compound is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H10BrClO2/c15-12-3-6-14 (11 (7-12)8-17)18-9-10-1-4-13 (16)5-2-10/h1-8H,9H2 . This code provides a specific string of characters that represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid .Scientific Research Applications
Synthesis and Characterization in Pharmaceutical Research
5-Bromo-2-[(4-chlorobenzyl)oxy]benzaldehyde has been primarily researched for its role in synthesizing pharmaceutical compounds. It has been used as a key intermediate in the synthesis of non-peptide small molecular antagonist benzamide derivatives. These derivatives are significant for their potential as CCR5 antagonists, which are relevant in the context of HIV treatment and prevention (Bi, 2015). A similar synthesis pathway was reported by Cheng De-ju (2014), where the compound was utilized to create another novel non-peptide CCR5 antagonist.
Role in Antimicrobial and Antifungal Research
In another study, this compound's derivatives were explored for their antimicrobial properties. Specifically, the synthesis of trans-2-benzyloxy-3(4-chloro(bromophenyl)oxiranes and their application as antimicrobial additives to oils and fuels were examined, demonstrating the compound's potential in enhancing the antimicrobial properties of various substances (Talybov, Akhmedova, & Yusubov, 2022).
Contributions to Organic and Coordination Chemistry
The compound has also been a focus in organic and coordination chemistry. For instance, it was used in the one-pot halomethylation of 5-substituted salicylaldehydes, a method that establishes a convenient and flexible way to attach functional arms to salicylaldehydes for further applications in this field (Wang, Wilson, Blake, Collinson, Tasker, & Schröder, 2006).
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-[(4-chlorophenyl)methoxy]benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrClO2/c15-12-3-6-14(11(7-12)8-17)18-9-10-1-4-13(16)5-2-10/h1-8H,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKGSIAHFSHYDIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC2=C(C=C(C=C2)Br)C=O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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